Cas no 1246620-91-6 ((3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate)

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate structure
1246620-91-6 structure
Product Name:(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
CAS No:1246620-91-6
MF:C11H18O5
MW:230.257624149323
CID:2054455
PubChem ID:131667381
Update Time:2025-04-21

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate Chemical and Physical Properties

Names and Identifiers

    • shikimic acid n-butyl ester
    • (3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
    • Butyl (3R,4S,5R)-3,4,5-trihydroxycyclohex-1-ene-1-carboxylate
    • Butyl (3R,4S,5R)-3,4,5-trihydroxycyclohexene-1-carboxylate
    • starbld0048031
    • 1246620-91-6
    • Inchi: 1S/C11H18O5/c1-2-3-4-16-11(15)7-5-8(12)10(14)9(13)6-7/h5,8-10,12-14H,2-4,6H2,1H3
    • InChI Key: ICPXYBVKOQHAOL-UHFFFAOYSA-N
    • SMILES: CCCCOC(C1CC(O)C(O)C(O)C=1)=O

Computed Properties

  • Exact Mass: 230.11542367Da
  • Monoisotopic Mass: 230.11542367Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 87Ų

(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B693885-2.5g
(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
1246620-91-6
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$ 219.00 2023-09-08
TRC
B693885-25g
(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
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$ 1654.00 2023-09-08
TRC
B693885-2500mg
(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
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2500mg
$ 219.00 2023-04-18
A2B Chem LLC
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(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
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(3R,4S,5R)-Butyl 3,4,5-Trihydroxycyclohex-1-enecarboxylate
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